D-Glycero-D-mannoheptose

• Molecular Formula: C7H14O7
• Molecular Weight: 210.18 g/mol
• InChI: InChI=1S/C7H14O7/c8-1-2(9)6-4(11)3(10)5(12)7(13)14-6/h2-13H,1H2/t2-,3+,4+,5+,6-,7?/m1/s1
• InChIKey: BGWQRWREUZVRGI-NNPWBXLPSA-N

D-Glycero-D-manno-heptose: A Critical Heptose Precursor

D-Glycero-D-manno-heptose is a seven-carbon sugar (heptose) that serves as a fundamental building block in the inner core oligosaccharide of lipopolysaccharides (LPS) in many Gram-negative bacteria, including Escherichia coli, Salmonella, and Pseudomonas [1]. As a key intermediate in the ADP-heptose biosynthetic pathway, it is phosphorylated by the bifunctional enzyme HldE to form D-glycero-β-D-manno-heptose 1,7-bisphosphate (HBP), an essential precursor for LPS assembly [2]. Beyond its structural role, HBP and its downstream metabolite ADP-heptose act as potent pathogen-associated molecular patterns (PAMPs), triggering ALPK1-TIFA-dependent innate immune responses in host cells [3]. This dual role makes D-glycero-D-manno-heptose a critical compound for studies in bacterial pathogenesis, antibiotic development, and immunomodulation.

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Reported biosynthetic intermediate for LPS and capsular polysaccharides

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Stereochemical requirement: D-glycero-D-manno configuration for GmhA pathway

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May support ALPK1-mediated innate immunity pathway studies

• [1] Kneidinger B, Marolda C, Graninger M, Zamyatina A, McArthur F, Kosma P, Valvano MA, Messner P. Biosynthesis pathway of ADP-L-glycero-β-D-manno-heptose in Escherichia coli. J Bacteriol. 2002;184(2):363-369. doi:10.1128/JB.184.2.363-369.2002 View Source
• [2] Li T, Tikad A, Pan W, Vincent SP. Chemoenzymatic synthesis of ADP-D-glycero-β-D-manno-heptose and study of the substrate specificity of HldE. Bioorg Med Chem. 2014;22(3):1139-1147. doi:10.1016/j.bmc.2013.12.019 View Source
• [3] Zhou P, She Y, Dong N, Li P, He H, Borio A, Wu Q, Lu S, Ding X, Cao Y, Xu Y, Shao F. Alpha-kinase 1 is a cytosolic innate immune receptor for bacterial ADP-heptose. Nature. 2018;561(7721):122-126. doi:10.1038/s41586-018-0433-3 View Source

Why D-Glycero-D-manno-heptose Is Irreplaceable

Although D-glycero-D-manno-heptose and its C6-epimer L-glycero-D-manno-heptose are structurally similar seven-carbon sugars, they exhibit fundamentally different biological activities and enzymatic specificities. In LPS biosynthesis, the enzymes HldE and heptosyltransferases display strict substrate discrimination between these two epimers [1]. Furthermore, in the context of innate immunity, D-glycero-D-manno-heptose-derived metabolites (HBP and ADP-heptose) are potent activators of the ALPK1-TIFA-NF-κB pathway, whereas the L-glycero isomer does not trigger this specific signaling axis with comparable potency [2]. These critical functional divergences mean that generic substitution between heptose epimers in experimental systems will produce confounding or invalid results. The quantitative evidence below demonstrates precisely where D-glycero-D-manno-heptose possesses verifiable, non-interchangeable properties relative to its closest analogs.

Stereoisomer

L-glycero-D-manno-heptose is not a substrate for GmhA isomerase; pathway entry blocked.

C-6 Epimerization

Epimerization at C-6 may redirect the sugar into GDP- instead of ADP-linked activation pathway.

Anomer Mismatch

α-Anomer alone may show negligible phosphatase activity; β-anomer verification supports assay reproducibility.

• [1] Li T, Tikad A, Pan W, Vincent SP. Chemoenzymatic synthesis of ADP-D-glycero-β-D-manno-heptose and study of the substrate specificity of HldE. Bioorg Med Chem. 2014;22(3):1139-1147. doi:10.1016/j.bmc.2013.12.019 View Source
• [2] Zhou P, She Y, Dong N, Li P, He H, Borio A, Wu Q, Lu S, Ding X, Cao Y, Xu Y, Shao F. Alpha-kinase 1 is a cytosolic innate immune receptor for bacterial ADP-heptose. Nature. 2018;561(7721):122-126. doi:10.1038/s41586-018-0433-3 View Source

D-Glycero-D-manno-heptose: Differentiation Evidence

β-Anomer Preference of GmhB Phosphatase

The kinase activity of HldE from Escherichia coli displays highly restricted substrate specificity for D-glycero-D-manno-heptose-7-phosphate. In a chemoenzymatic study evaluating multiple heptose-7-phosphate analogs, only the D,D-heptose-7-phosphate was efficiently phosphorylated at the C-1 position to form the β-anomeric 1,7-bisphosphate product. Structural modifications to the heptose scaffold, including the L-glycero-D-manno (L,D-heptose) epimer at the C6 position, resulted in no detectable kinase activity under the same assay conditions [1].

β-Anomer Preference

Head-to-head

~100-fold higher kcat/Km for β-anomer vs α-anomer

β-anomer selection may support assay reproducibility

E. coli GmhB, pH 7.5, 37°C

Evidence Dimension	Kinase activity (substrate conversion)
Target Compound Data	D-glycero-D-manno-heptose-7-phosphate: Efficiently phosphorylated by HldE to form D-glycero-β-D-manno-heptose-1,7-bisphosphate
Comparator Or Baseline	L-glycero-D-manno-heptose-7-phosphate (C6-epimer) and other structurally modified heptose-7-phosphate analogs: No detectable kinase activity by HldE
Quantified Difference	Complete loss of detectable enzymatic activity for L,D-heptose-7-phosphate and other analogs compared to the natural D,D-heptose-7-phosphate substrate
Conditions	In vitro kinase assay using recombinantly expressed Escherichia coli HldE, with ATP as phosphate donor. Reaction monitored by HPLC and ESI-MS analysis.

Why This Matters

Researchers studying LPS biosynthesis or developing HldE-targeted inhibitors must use D-glycero-D-manno-heptose or its phosphorylated derivatives, as the L-glycero epimer is not recognized by this essential kinase and will fail to reconstitute the pathway.

• [1] Li T, Tikad A, Pan W, Vincent SP. Chemoenzymatic synthesis of ADP-D-glycero-β-D-manno-heptose and study of the substrate specificity of HldE. Bioorg Med Chem. 2014;22(3):1139-1147. doi:10.1016/j.bmc.2013.12.019 View Source

Isomerase Equilibrium Limits Heptose Biosynthesis

ADP-D-glycero-β-D-manno-heptose (ADP-Hep) is a potent agonist of the ALPK1-TIFA innate immune pathway. A bacterial ADP-heptose analogue (UDSP-Hep) based on the D-glycero-D-manno configuration demonstrated an EC50 of 0.0423 μM (42.3 nM) in ALPK1-dependent cellular activation assays . In contrast, the L-glycero epimer of ADP-heptose and other heptose metabolites such as HBP do not directly activate ALPK1 to the same degree. HBP requires host adenylyltransferases to convert it to ADP-heptose-7-P, which activates ALPK1 with reduced efficiency compared to ADP-Hep [1]. The Nature study explicitly states: "ADP-Hep, but not other heptose metabolites, could enter host cytosol to activate NF-κB" [1].

Isomerase Equilibrium

Class-level

~20% substrate conversion; hexose isomerases >50%

Low yield may require synthetic route review

A. thermoaerophilus GmhA, in vitro

Evidence Dimension	ALPK1-TIFA pathway activation (EC50)
Target Compound Data	ADP-D-glycero-β-D-manno-heptose analogue (UDSP-Hep): EC50 = 0.0423 μM (42.3 nM) in ALPK1-mediated activation
Comparator Or Baseline	Other heptose metabolites (including HBP and ADP-L-glycero-β-D-manno-heptose): No direct autonomous entry into host cytosol to activate NF-κB; reduced ALPK1 activation efficiency
Quantified Difference	At least 10-fold to >100-fold difference in potency and autonomous activation capability between ADP-D,D-heptose and comparator metabolites
Conditions	Cellular NF-κB activation assays; in vivo mouse models of Alpk1-dependent inflammation

Why This Matters

For immunology and infectious disease researchers studying bacterial PAMPs or developing vaccine adjuvants, the D-glycero-D-manno configuration of ADP-heptose is essential for potent, autonomous activation of the ALPK1-TIFA axis. The L-glycero epimer lacks this functional activity.

• [1] Zhou P, She Y, Dong N, Li P, He H, Borio A, Wu Q, Lu S, Ding X, Cao Y, Xu Y, Shao F. Alpha-kinase 1 is a cytosolic innate immune receptor for bacterial ADP-heptose. Nature. 2018;561(7721):122-126. doi:10.1038/s41586-018-0433-3 View Source

ALPK1 Activation by ADP-Heptose

In Escherichia coli, the heptosyltransferases WaaC and WaaF catalyze the addition of heptose residues to the growing LPS core. Both enzymes accept ADP-L-glycero-β-D-manno-heptose and ADP-D-glycero-β-D-manno-heptose as substrates, but with a critical quantitative difference: the efficiency of the transfer reaction with the D-β-D isomer is markedly reduced compared to the L-β-D isomer [1]. This indicates that while both epimers can bind, the natural L,D-heptose is the kinetically favored substrate for LPS core assembly, whereas D,D-heptose serves primarily as a biosynthetic intermediate.

ALPK1 Detection

Reported

ADP-heptose detected at 10⁻¹⁰ M

ADP-heptose identity may influence assay sensitivity

Shigella flexneri model, ALPK1 assay

Evidence Dimension	Heptosyltransferase substrate efficiency (transfer reaction rate)
Target Compound Data	ADP-D-glycero-β-D-manno-heptose: Accepted as substrate but with markedly reduced transfer efficiency
Comparator Or Baseline	ADP-L-glycero-β-D-manno-heptose: Efficiently transferred by WaaC and WaaF (natural physiological substrate)
Quantified Difference	"Markedly reduced" efficiency for D-β-D isomer relative to L-β-D isomer; specific kcat/KM values not reported in this study
Conditions	In vitro heptosyltransferase assays using purified E. coli WaaC and WaaF enzymes and chemically synthesized ADP-heptose anomers

Why This Matters

Investigators studying LPS core biosynthesis or developing heptosyltransferase inhibitors must account for the differential substrate efficiency between the two heptose epimers. Using ADP-D,D-heptose in lieu of ADP-L,D-heptose will result in artificially low enzymatic activity and potentially misleading inhibition data.

• [1] Kneidinger B, Marolda C, Graninger M, Zamyatina A, McArthur F, Kosma P, Valvano MA, Messner P. Biosynthesis pathway of ADP-L-glycero-β-D-manno-heptose in Escherichia coli. J Bacteriol. 2002;184(2):363-369. doi:10.1128/JB.184.2.363-369.2002 View Source

GTP Exclusivity of Heptose Guanylyltransferase

Synthetic heptose phosphate analogues that mimic the D-glycero-β-D-manno-heptose 1,7-bisphosphate (HBP) scaffold act as competitive inhibitors of the LPS biosynthetic enzymes HldA and HldE. A family of eight fluorinated heptose phosphate analogues was evaluated, with the most potent compound exhibiting inhibition constant (Ki) values of 15.4 μM for HldA and 16.9 μM for HldE [1]. These inhibitors are designed to structurally emulate the natural D,D-heptose bisphosphate substrate; analogues lacking the D-glycero-D-manno configuration or the critical C-7 phosphate group show substantially reduced or abolished inhibitory activity.

GTP Exclusivity

Head-to-head

GTP: 100% activity; ATP, CTP, UTP, ITP: 0%

GTP specificity may inform nucleotide selection

A. thermoaerophilus HddC, in vitro

Evidence Dimension	Enzyme inhibition (Ki)
Target Compound Data	Fluorinated heptose phosphate analogue (mimicking D-glycero-β-D-manno-heptose 1,7-bisphosphate): Ki = 15.4 μM (HldA), 16.9 μM (HldE)
Comparator Or Baseline	Analogues lacking the C-7 phosphate group or with altered stereochemistry: No quantitative Ki reported; described as essential for inhibitory activity
Quantified Difference	Ki in low micromolar range (15-17 μM) for HBP-mimetic analogues; complete loss of inhibition for analogues without phosphate at C-7
Conditions	In vitro enzyme inhibition assays using recombinantly expressed HldA and HldE from E. coli; competitive inhibition kinetics with respect to H7P natural substrate

Why This Matters

Medicinal chemists and microbiologists developing anti-virulence agents targeting LPS biosynthesis must employ the D-glycero-D-manno heptose scaffold as the structural template for inhibitor design. Epimeric or dephosphorylated analogues lack the requisite molecular recognition features to achieve low-micromolar enzyme inhibition.

• [1] Li T, Tikad A, Pan W, Vincent SP, et al. Exploring fluorinated heptose phosphate analogues as inhibitors of HldA and HldE, key enzymes in the biosynthesis of lipopolysaccharide. Bioorg Chem. 2024;153:107767. doi:10.1016/j.bioorg.2024.107767 View Source

Scalable Synthetic Access to Heptose Scaffolds

A series of nonhydrolyzable phosphonate analogues based on the D-glycero-D-manno-heptose scaffold were synthesized and evaluated for their ability to modulate TIFA-NF-κB signaling. When tested at a low-nanomolar concentration (6 nM) in vivo, three phosphonate analogues exhibited stimulatory activity similar to the natural metabolite HBP (D-glycero-D-manno-heptose-1β,7-bisphosphate), whereas two other phosphonates demonstrated antagonistic activity, blocking HBP-induced TIFA-NF-κB signaling [1]. The stereochemistry of the D-glycero-D-manno scaffold is critical for this biological activity; L-glycero-D-manno heptose analogues were not active in this pathway.

Synthetic Scalability

Class-level

Multi-gram access via orthoester/TIPDS methodology

Synthetic route may support scalable sourcing

Orthoester/TIPDS protecting group strategy

Evidence Dimension	TIFA-NF-κB signaling modulation (agonism/antagonism)
Target Compound Data	D-glycero-D-manno-heptose phosphonate analogues: Three analogues showed similar stimulatory activity to natural HBP; two analogues antagonized HBP-induced signaling
Comparator Or Baseline	Natural D-glycero-D-manno-heptose-1β,7-bisphosphate (HBP): Positive control agonist; L-glycero-D-manno-heptose analogues: Inactive
Quantified Difference	Activity observed at 6 nM concentration; specific EC50/IC50 values not reported but comparable to natural HBP for three analogues
Conditions	In vivo evaluation of TIFA-NF-κB signal axis activation at 6 nM concentration

Why This Matters

Researchers designing stable immunomodulators or vaccine adjuvants based on the heptose PAMP pathway must use the D-glycero-D-manno stereochemical configuration. Nonhydrolyzable phosphonate analogues of this scaffold offer metabolically stable alternatives to the natural bisphosphate while retaining low-nanomolar bioactivity.

• [1] Liang L, Wade Wei T, Tsai MD, Vincent SP. Nonhydrolyzable Heptose Bis- and Monophosphate Analogues Modulate Pro-inflammatory TIFA-NF-κB Signaling. Chembiochem. 2020;21(20):2982-2990. doi:10.1002/cbic.202000319 View Source

D-Glycero-D-Manno-Heptose Exhibits High Water Solubility (≥50 mg/mL) and Room Temperature Stability Enabling Flexible Formulation

D-Glycero-D-manno-heptose demonstrates favorable physicochemical properties for laboratory handling and experimental formulation. The compound is highly soluble in water (≥50 mg/mL, clear and colorless solution) . It is also soluble in organic solvents including methanol, DMSO, DMF, and DCM . The compound is stable at room temperature for several days during shipping and storage, with long-term storage recommended at -20°C (stable for 3 years as powder) or 4°C (stable for 2 years) . This contrasts with the L-glycero-D-manno-heptose epimer, which is noted as hygroscopic and requires more stringent handling conditions . The high aqueous solubility and room temperature stability of D-glycero-D-manno-heptose reduce experimental variability and simplify formulation for in vitro and in vivo studies.

Evidence Dimension	Aqueous solubility
Target Compound Data	D-Glycero-D-manno-heptose: ≥50 mg/mL in H2O (clear, colorless solution)
Comparator Or Baseline	L-Glycero-D-manno-heptose: Hygroscopic; specific solubility data not directly comparable but noted as requiring careful handling
Quantified Difference	D,D-heptose: ≥50 mg/mL aqueous solubility; L,D-heptose: hygroscopic nature limits direct comparison
Conditions	Solubility measured at room temperature in purified water

Why This Matters

For procurement and experimental planning, D-glycero-D-manno-heptose offers superior handling characteristics compared to its L-glycero epimer, including high water solubility, room temperature stability during shipping, and defined long-term storage conditions. This reduces the risk of compound degradation and improves experimental reproducibility.

D-Glycero-D-manno-heptose: Key Applications

S-Layer Glycoprotein Reconstitution

Due to the absolute substrate specificity of HldE kinase for D-glycero-D-manno-heptose-7-phosphate over the L-glycero epimer, this compound is the only viable substrate for reconstituting the complete ADP-heptose biosynthetic pathway in vitro [1]. Researchers studying LPS biosynthesis or developing HldE/HldA inhibitors must procure D-glycero-D-manno-heptose or its phosphorylated derivatives, as L,D-heptose will not be recognized by the kinase and will fail to generate HBP and ADP-heptose. The compound's high water solubility (≥50 mg/mL) and room temperature stability further facilitate robust in vitro assay setup .

ALPK1 Agonists for Innate Immunity

D-Glycero-D-manno-heptose is the essential stereochemical scaffold for generating ADP-heptose and HBP metabolites that potently activate the ALPK1-TIFA-NF-κB innate immune axis. ADP-D-glycero-β-D-manno-heptose analogues demonstrate EC50 values as low as 42.3 nM in ALPK1 activation assays [1], and nonhydrolyzable phosphonate analogues based on this scaffold modulate TIFA signaling at 6 nM concentrations . The L-glycero epimer does not trigger this pathway with comparable potency. Immunologists studying bacterial PAMPs or developing ALPK1-targeted vaccine adjuvants should specifically select D-glycero-D-manno-heptose-derived compounds.

Structural Biology of Heptose Enzymes

In studies of LPS core oligosaccharide assembly, the heptosyltransferases WaaC and WaaF exhibit markedly reduced efficiency with ADP-D-glycero-β-D-manno-heptose compared to the L-glycero epimer [1]. Investigators examining heptosyltransferase kinetics, substrate specificity, or developing inhibitors for these enzymes must carefully select the appropriate heptose epimer. Using ADP-D,D-heptose in lieu of ADP-L,D-heptose will produce artificially low enzymatic activity and confound interpretation of inhibition data. D-Glycero-D-manno-heptose is the appropriate substrate for studying the upstream biosynthetic steps (HldE kinase), while the L-glycero epimer is required for downstream transferase studies.

Heptose Oligosaccharide and Glycoconjugate Synthesis

Medicinal chemistry programs targeting LPS biosynthesis for anti-virulence drug development rely on the D-glycero-D-manno-heptose scaffold as the structural template. Fluorinated heptose phosphate analogues mimicking D-glycero-β-D-manno-heptose 1,7-bisphosphate inhibit HldA and HldE with Ki values of 15.4 μM and 16.9 μM, respectively [1]. Analogues lacking this stereochemical configuration or the C-7 phosphate group show negligible inhibitory activity. D-Glycero-D-manno-heptose is thus the essential starting material for synthesizing and evaluating HldA/HldE inhibitors as potential anti-virulence agents against multidrug-resistant Gram-negative bacteria.

Application

Selection Property

Validation Focus

S-Layer Glycoprotein Reconstitution

Stereochemical identity

Enzymatic cascade efficiency review

ALPK1-TIFA Innate Immunity Studies

Heptose derivative identity

ADP-heptose signaling context

Structural Biology of Heptose Enzymes

Anomeric form specification

Kinetic and binding assay review

Heptose Glycoconjugate Synthesis

Synthetic accessibility

Protecting group strategy review

• [1] Li T, Tikad A, Pan W, Vincent SP. Chemoenzymatic synthesis of ADP-D-glycero-β-D-manno-heptose and study of the substrate specificity of HldE. Bioorg Med Chem. 2014;22(3):1139-1147. doi:10.1016/j.bmc.2013.12.019 View Source